methyl 2-(5-bromo-1,2,4-thiadiazol-3-yl)acetate
Overview
Description
Methyl 2-(5-bromo-1,2,4-thiadiazol-3-yl)acetate (MTBA) is a chemical compound that has a wide range of applications in scientific research. It is a versatile chemical reagent that can be used in various organic synthesis reactions, as well as in biochemical and physiological studies. MTBA is a highly reactive compound with a low toxicity profile, making it an ideal choice for laboratory experiments.
Scientific Research Applications
Methyl 2-(5-bromo-1,2,4-thiadiazol-3-yl)acetate has been widely used in a variety of scientific research applications. It has been used as a reagent in organic synthesis reactions, such as the synthesis of polymers, polysaccharides, and other organic compounds. It has also been used in biochemical and physiological studies, such as the study of enzyme activity, protein-protein interactions, and cell signaling pathways.
Mechanism of Action
Methyl 2-(5-bromo-1,2,4-thiadiazol-3-yl)acetate is a highly reactive compound, and its reactivity is due to its ability to form strong covalent bonds with other molecules. It is also able to act as a Lewis acid, which allows it to interact with other molecules and catalyze reactions. Additionally, this compound has been found to interact with proteins and other molecules, allowing it to modulate their activity.
Biochemical and Physiological Effects
This compound has been found to have a wide range of biochemical and physiological effects. It has been shown to modulate enzyme activity, alter cell signaling pathways, and interact with proteins and other molecules. Additionally, it has been found to have anti-inflammatory and anti-bacterial properties, as well as to induce apoptosis in certain cells.
Advantages and Limitations for Lab Experiments
Methyl 2-(5-bromo-1,2,4-thiadiazol-3-yl)acetate has a number of advantages for laboratory experiments. It is a highly reactive compound with a low toxicity profile, making it an ideal choice for laboratory experiments. Additionally, it is relatively inexpensive and easy to obtain. However, it is important to note that this compound is a highly reactive compound, and as such, it should be handled with care. Additionally, it should only be used in well-ventilated areas and with the appropriate safety equipment.
Future Directions
There are a number of potential future directions for methyl 2-(5-bromo-1,2,4-thiadiazol-3-yl)acetate research. One potential direction is the development of new methods for synthesizing this compound and other compounds. Additionally, further research could be done to explore the biochemical and physiological effects of this compound, as well as its potential applications in drug discovery and development. Finally, more research could be done to explore the potential uses of this compound in other areas, such as nanotechnology and materials science.
Synthesis Methods
Methyl 2-(5-bromo-1,2,4-thiadiazol-3-yl)acetate can be synthesized from the reaction of 5-bromo-1,2,4-thiadiazole with methyl acetate in an aqueous medium. The reaction is typically carried out at a temperature of 80°C for two hours, with the use of a catalytic amount of sodium hydroxide. The reaction is complete after the addition of a few drops of hydrochloric acid. The this compound product is then isolated by filtration and purified by recrystallization.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl 2-(5-bromo-1,2,4-thiadiazol-3-yl)acetate involves the reaction of 5-bromo-1,2,4-thiadiazole-3-carboxylic acid with methyl chloroacetate in the presence of a base to form the desired product.", "Starting Materials": [ "5-bromo-1,2,4-thiadiazole-3-carboxylic acid", "Methyl chloroacetate", "Base (e.g. triethylamine)" ], "Reaction": [ "Step 1: Dissolve 5-bromo-1,2,4-thiadiazole-3-carboxylic acid and a base in a suitable solvent (e.g. DMF, DMSO)", "Step 2: Add methyl chloroacetate to the reaction mixture and stir at room temperature for several hours", "Step 3: Quench the reaction with water and extract the product with an organic solvent (e.g. ethyl acetate)", "Step 4: Purify the product by column chromatography or recrystallization" ] } | |
CAS RN |
1496141-43-5 |
Molecular Formula |
C5H5BrN2O2S |
Molecular Weight |
237.1 |
Purity |
95 |
Origin of Product |
United States |
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